[4-[[3-[(1-Methylpyrazol-4-yl)methyl]pyrrolidin-1-yl]methyl]phenyl]methanol

• IUPAC Name: [4-[[3-[(1-methylpyrazol-4-yl)methyl]pyrrolidin-1-yl]methyl]phenyl]methanol
• InChI: InChI=1S/C17H23N3O/c1-19-10-17(9-18-19)8-16-6-7-20(12-16)11-14-2-4-15(13-21)5-3-14/h2-5,9-10,16,21H,6-8,11-13H2,1H3
• InChI Key: NIEJJBCSAMEKJK-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)CC2CCN(C2)CC3=CC=C(C=C3)CO
• Molecular Formula: C17H23N3O
• Molecular Weight: 285.4 g/mol

Description

[4-[[3-[(1-Methylpyrazol-4-yl)methyl]pyrrolidin-1-yl]methyl]phenyl]methanol is a chemical compound that has been extensively researched for its potential applications in the field of medicine. This compound has been shown to have promising effects in the treatment of various diseases and disorders, making it an important area of study for scientists and researchers.

Mechanism of Action

The mechanism of action of [4-[[3-[(1-Methylpyrazol-4-yl)methyl]pyrrolidin-1-yl]methyl]phenyl]methanol is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in the development and progression of diseases and disorders.
Biochemical and Physiological Effects:
[4-[[3-[(1-Methylpyrazol-4-yl)methyl]pyrrolidin-1-yl]methyl]phenyl]methanol has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve cognitive function in patients with Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using [4-[[3-[(1-Methylpyrazol-4-yl)methyl]pyrrolidin-1-yl]methyl]phenyl]methanol in lab experiments is its potential to be used as a therapeutic agent for various diseases and disorders. However, one of the limitations of using this compound in lab experiments is the lack of understanding of its mechanism of action, which makes it difficult to fully evaluate its potential applications.

Future Directions

There are several future directions for research on [4-[[3-[(1-Methylpyrazol-4-yl)methyl]pyrrolidin-1-yl]methyl]phenyl]methanol. One area of research could focus on understanding the compound's mechanism of action in greater detail. Another area of research could focus on developing more efficient and effective synthesis methods for the compound. Additionally, research could be conducted on the potential applications of the compound in the treatment of other diseases and disorders.

Synthesis Methods

The synthesis of [4-[[3-[(1-Methylpyrazol-4-yl)methyl]pyrrolidin-1-yl]methyl]phenyl]methanol involves several steps. The initial step involves the reaction of 4-bromobenzaldehyde with 1-methyl-4-pyrrolecarboxaldehyde to form a Schiff base. The Schiff base is then reacted with 3-(N-Boc-amino)methylpyrrolidine to form the corresponding imine. The final step involves the reduction of the imine using lithium aluminum hydride to yield [4-[[3-[(1-Methylpyrazol-4-yl)methyl]pyrrolidin-1-yl]methyl]phenyl]methanol.

Scientific Research Applications

[4-[[3-[(1-Methylpyrazol-4-yl)methyl]pyrrolidin-1-yl]methyl]phenyl]methanol has been extensively studied for its potential applications in the field of medicine. It has been shown to have promising effects in the treatment of various diseases and disorders, including cancer, Alzheimer's disease, and Parkinson's disease.